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Compound of Interest

Compound Name: L319

Cat. No.: B15578489 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-319, an ionizable cationic lipid used in the

formulation of lipid nanoparticles (LNPs) for therapeutic delivery. The following procedural

guidance is intended to ensure the safe handling, storage, and disposal of L-319 and LNP

formulations.

Personal Protective Equipment (PPE) and Safety
Precautions
Adherence to proper safety protocols is paramount when working with L-319. The following

personal protective equipment is required to minimize exposure and ensure a safe laboratory

environment.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Eye Protection Safety Glasses/Goggles
Must be worn at all times to

protect against splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or other suitable gloves

should be worn. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat
A standard lab coat is required

to protect skin and clothing.

General Handling Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work area.

This product is for research use only and is not for human or veterinary use.[1]

Storage and Stability
Proper storage of L-319 and the formulated lipid nanoparticles is critical to maintain their

chemical integrity and functionality.

Storage Conditions for L-319:

Form
Storage
Temperature

Duration Additional Notes

As supplied (in

ethanol)
-20°C ≥ 2 years

Keep in a dry and

dark place.[1]

Stock Solution -20°C Long-term (months)

Can be stored at 0-

4°C for short-term

(days to weeks).[1]
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Storage of L-319 Formulated Lipid Nanoparticles (LNPs):

Most LNP formulations are sensitive to temperature changes and are typically stored at low

temperatures to prevent degradation.[2] For mRNA-based LNPs, storage at -20°C to -80°C is

common to maintain stability.[3] Lyophilization (freeze-drying) can allow for storage at

refrigerated (2-8°C) or even ambient temperatures for extended periods.[2][3]

Experimental Protocol: L-319 Lipid Nanoparticle
Formulation
The following is a general protocol for the preparation of LNPs using L-319 for the

encapsulation of nucleic acids (e.g., siRNA, mRNA). This protocol is based on a spontaneous

vesicle formation process using microfluidic mixing.[4][5]

Materials and Reagents:

L-319 (ionizable cationic lipid)[6][7]

DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) (helper lipid)

Cholesterol (helper lipid)

PEG-DMG (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000) (PEGylated

lipid)

Nucleic acid (siRNA or mRNA)

Ethanol (for dissolving lipids)

Citrate buffer (10 mmol/L, pH 4) (for nucleic acid)

Microfluidic mixing device

Lipid Stock Preparation:

Dissolve L-319, DSPC, cholesterol, and PEG-DMG in ethanol at the desired molar ratio. A

common ratio is 55:10:32.5:2.5 (L-319:DSPC:cholesterol:PEG-DMG).[4]
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Aqueous Phase Preparation:

Dilute the nucleic acid in a 10 mmol/L citrate buffer (pH 4) to the desired concentration (e.g.,

~1 mg/ml).[4]

LNP Formulation using Microfluidic Mixing:

Set up the microfluidic mixing system.

Load the ethanolic lipid mixture into one syringe and the aqueous nucleic acid solution into

another.

Pump the two solutions through the microfluidic device at a specific flow rate ratio, typically

1:3 (ethanol:aqueous).[7] This rapid mixing process leads to the spontaneous self-assembly

of the LNPs.

Downstream Processing:

The resulting LNP solution is typically dialyzed or subjected to tangential flow filtration to

remove ethanol and non-encapsulated nucleic acid.

The final LNP formulation can be concentrated and sterile-filtered.

Workflow for LNP Formulation with L-319:
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Caption: Workflow for the formulation of L-319 lipid nanoparticles.

Disposal Plan
The disposal of L-319 and related waste must be conducted in a manner that ensures

environmental and personal safety.
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Waste Categories and Disposal Procedures:

Waste Type Disposal Procedure

Unused L-319 Solution

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated, sealed hazardous waste

container.[8] Double-bagging is recommended.

[8]

Contaminated PPE (gloves, lab coat)
Treat as solid hazardous waste and place in a

designated, sealed container.[8]

LNP Formulations

Due to the lipid and potentially nucleic acid

content, these should be treated as hazardous

waste. The poor solubility of lipids in water

makes aqueous disposal challenging.[9] Collect

in a sealed, leak-proof container for hazardous

waste pickup.

General Disposal Guidelines:

Segregate lipid-containing waste from other waste streams.[10]

All waste containers must be clearly labeled with their contents.[8]

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Logical Flow for L-319 Waste Disposal:
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Caption: Decision process for the disposal of L-319 related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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